Novel ternary transition metal oxide solid solution: mesoporous Ni–Mn–Co–O nanowire arrays as an integrated anode for high-power lithium-ion batteries†

Dalton Transactions Pub Date: 2019-01-25 DOI: 10.1039/C8DT04612C

Abstract

Electrochemical performances of lithium-ion batteries depend strongly on the micro-nanostructures of active materials as well as electrode configurations. A reasonable design of both active materials and electrode configuration is of great importance to improving the electrochemical properties of the batteries. Here, we present the preparation and electrochemical properties of mesoporous Ni–Mn–Co–O oxide (NMCO) nanowire arrays (NWAs) directly grown on Cu substrates, which can be used as an integrated electrode for lithium-ion batteries. The electrochemical measurements show that the NMCO/Cu NWA integrated electrodes without binder exhibit enhanced cycling stability and high specific capacity compared with the NMCO nanowire electrode prepared by a conventional coating process. In addition, the NMCO/Cu-foam NWA integrated electrode constructed from porous copper exhibits outstanding cycle stability and rate capability compared with the NMCO/Cu-foil NWA integrated electrode based on a copper foil collector.

Graphical abstract: Novel ternary transition metal oxide solid solution: mesoporous Ni–Mn–Co–O nanowire arrays as an integrated anode for high-power lithium-ion batteries
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